Cas no 1212327-46-2 (trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride)

• Product Name: trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride
• CAS No: 1212327-46-2
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• MDL: MFCD08445573
• CID: 4578121
• Update Time: 2025-06-08

trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidinecarboxylic acid, 4-(2-chlorophenyl)-, methyl ester, trans-,hydrochloride
• Methyl(3S,4R)-4-(2-chlorophenyl)pyrrolidine-3-carboxylatehydrochloride
• trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride

• MDL： MFCD08445573
• Inchi： 1S/C12H14ClNO2.ClH/c1-16-12(15)10-7-14-6-9(10)8-4-2-3-5-11(8)13;/h2-5,9-10,14H,6-7H2,1H3;1H/t9-,10+;/m0./s1
• InChI Key： GPSAQXGZGMSPEQ-BAUSSPIASA-N
• SMILES： C([C@@H]1CNC[C@H]1C1C=CC=CC=1Cl)(=O)OC.Cl

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride

Professional Introduction to trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride (CAS No. 1212327-46-2)

trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride, identified by its CAS number 1212327-46-2, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to the class of pyrrolidine derivatives, which have been widely studied due to their diverse pharmacological properties. The presence of a chlorophenyl group and a methylcarboxylate moiety in its structure contributes to its unique chemical and biological characteristics, making it a valuable candidate for further investigation in drug discovery and development.

The< strong>trans (+/-) configuration of the compound is particularly noteworthy, as it influences the spatial arrangement of the functional groups, which can significantly impact its biological activity. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various experimental applications. In recent years, there has been growing interest in pyrrolidine-based compounds due to their potential role in modulating various biological pathways.

One of the most compelling aspects of trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride is its< strong>pharmacological profile. Studies have suggested that this compound exhibits promising activity in several in vitro and in vivo models. Its ability to interact with specific targets has led researchers to explore its potential as an intermediate in the synthesis of novel therapeutic agents. The< strong>2-chlorophenyl group, in particular, has been associated with enhanced binding affinity to certain receptors, which could be leveraged for developing drugs with improved efficacy.

In the context of contemporary research, this compound has been investigated for its potential applications in treating neurological disorders. The< strong>pyrrolidine core is known to be a key structural element in many drugs that target central nervous system (CNS) pathways. Preliminary studies have indicated that trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride may possess properties that make it useful in modulating neurotransmitter activity. This has sparked interest among researchers who are looking for new ways to address conditions such as depression, anxiety, and neurodegenerative diseases.

The< strong>methylcarboxylate moiety in the compound's structure also contributes to its overall pharmacological properties. This functional group can influence both the solubility and metabolic stability of the molecule, factors that are critical for drug development. Researchers have been particularly interested in how this group interacts with enzymes and transporters in the body, which could provide insights into optimizing drug delivery systems.

Recent advancements in computational chemistry have allowed for more detailed simulations of how trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride interacts with biological targets. These simulations have helped researchers predict potential side effects and optimize dosing strategies. By leveraging machine learning algorithms, scientists have been able to identify structural modifications that could enhance the compound's therapeutic index. This approach has become increasingly important as drug development becomes more targeted and personalized.

The< strong>CAS number 1212327-46-2 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature. This standardized naming system is crucial for researchers who need to reference specific compounds across different studies and publications. The CAS registry number also facilitates database searches and helps avoid confusion with other similar compounds.

In conclusion, trans (+/-) 4-(2-Chlorophenyl)pyrrolidine-3-methylcarboxylate Hydrochloride is a compound with significant potential in the realm of pharmaceutical research. Its unique structure and pharmacological properties make it an attractive candidate for further study. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel treatments for various diseases. The combination of traditional experimental methods and cutting-edge computational techniques will be essential in harnessing the full therapeutic potential of this molecule.